2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol

• IUPAC Name: 2-amino-7-methyl-2,3,4,10-tetrahydro-1H-acridin-9-one
• InChI: InChI=1S/C14H16N2O/c1-8-2-4-12-10(6-8)14(17)11-7-9(15)3-5-13(11)16-12/h2,4,6,9H,3,5,7,15H2,1H3,(H,16,17)
• InChI Key: SPFXOANXWHEVLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C(C2=O)CC(CC3)N
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

“2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol” is a member of the class of acridines that is 1,2,3,4-tetrahydroacridine substituted by an amino group at position 9. It is used in the treatment of Alzheimer’s disease.

Synthesis Analysis

The synthesis of “2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol” can be achieved from Cyclohexanone and 2-Aminobenzonitrile.

Molecular Structure Analysis

The molecular structure of “2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol” is characterized by a polycyclic planar structure, which allows it to intercalate within DNA and RNA by forming hydrogen bonds and stacking between base pairs.

Chemical Reactions Analysis

The chemical reactions of “2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol” involve its interaction with acetylcholinesterase (AChE), leading to an increase in the concentration of acetylcholine at cholinergic synapses.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol” include a melting point of 284-286 °C.

Mechanism of Action

The mechanism of action of “2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol” is believed to be through the enhancement of cholinergic function. This is accomplished by increasing the concentration of acetylcholine at cholinergic synapses through reversible inhibition of its hydrolysis by acetylcholinesterase.

Safety and Hazards

The use of “2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol” is limited due to its poor oral bioavailability, the necessity for four daily doses, and serious side effects including nausea, vomiting, dry mouth, indigestion, diarrhea, loss of appetite, urinary incontinence, collapse, convulsions, and hepatotoxicity.

Future Directions

Future research on “2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol” and its derivatives could focus on the development of new multitarget anti-Alzheimer’s disease drugs. This could involve the exploration of the structure-activity relationships of novel tetrahydroacridin hybrids with sulfur-inserted linkers.